3-Chloro-2-ethoxyaniline hydrochloride
Overview
Description
3-Chloro-2-ethoxyaniline hydrochloride is a biochemical used for proteomics research . It has a molecular formula of C8H10ClNO•HCl and a molecular weight of 208.09 .
Molecular Structure Analysis
The molecular structure of 3-Chloro-2-ethoxyaniline hydrochloride is represented by the formula C8H10ClNO•HCl . The average mass is 208.085 Da and the monoisotopic mass is 207.021774 Da .Physical And Chemical Properties Analysis
3-Chloro-2-ethoxyaniline hydrochloride is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.Scientific Research Applications
Polymerization and Material Science
3-Chloro-2-ethoxyaniline hydrochloride has been investigated for its role in the polymerization process and the production of materials with specific properties. For instance, research on the aqueous oxidative polymerization of aniline derivatives, which could be related to 3-Chloro-2-ethoxyaniline hydrochloride due to structural similarities, demonstrated the impact of different conditions on polymerization rates and the properties of the resulting polymers. Such studies shed light on how variations in monomer concentration, oxidant presence, and reaction conditions can influence polymer molecular weight, conductivity, and solubility, providing a foundation for developing new materials with tailored features for electronics, coatings, and other applications (Sayyah, El-Salam, & Bahgat, 2002).
Organic Synthesis
The compound's utility extends into organic synthesis, where its reactivity under various conditions has been explored. This includes its involvement in creating complex molecules through reactions such as cyclization and substitution, contributing to the synthesis of compounds with potential therapeutic applications. For example, studies have delved into synthesizing Schiff and Mannich bases from isatin derivatives, indicating the broader utility of aniline derivatives in synthesizing bioactive molecules (Bekircan & Bektaş, 2008).
Safety and Hazards
3-Chloro-2-ethoxyaniline hydrochloride is labeled with the GHS07 pictogram, indicating that it can cause skin irritation or serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective clothing and eye protection, and using only in a well-ventilated area .
properties
IUPAC Name |
3-chloro-2-ethoxyaniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO.ClH/c1-2-11-8-6(9)4-3-5-7(8)10;/h3-5H,2,10H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USFXFGLRPRMYRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=C1Cl)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-ethoxyaniline hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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